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Compound of Interest

Compound Name: Methyl 2-propylpentanoate
CAS No.: 22632-59-3
Cat. No.: B154064
Get Quote
. J

Executive Summary: The "Flammable Teratogen™
Protocol

Methyl 2-propylpentanoate (Methyl Valproate) presents a dual-hazard profile that often leads
to compliance gaps in laboratory settings. While chemically a simple ester, it is a derivative of
Valproic Acid, a known potent teratogen.

The Core Directive: You must handle this substance with the flammability precautions of an
organic solvent and the containment rigor of a reproductive toxin. Zero-discharge to sewer
systems is mandatory.[1][2]

This guide synthesizes GHS compliance, RCRA waste codes, and practical bench-level
containment strategies to ensure your workflow remains safe and audit-ready.

Part 1: Critical Hazard Profile & Physicochemical
Data
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Before initiating any disposal workflow, verify the substance identity and associated risks. This
compound is lipophilic and volatile, increasing the risk of both inhalation and dermal absorption.

ble 1: Sul lentification & | :

Parameter

Specification

Operational Implication

Chemical Name

Methyl 2-propylpentanoate

Synonyms: Methyl Valproate,
Valproic Acid Methyl Ester

CAS Number

22632-59-3

Use for inventory tracking and

waste profiling.[1][2]

UN Number

UN 3272 (Esters, n.o.s.)[1][2]
[3]

Required for waste tag "Proper
Shipping Name."[1][2][4][5]

Hazard Class

3 (Flammable Liquid)

Store in flammables cabinet;

ground all transfer vessels.[1]

[2]

Health Hazard

Reproductive Toxin (Cat
1A/1B)

CRITICAL: May damage
fertility or the unborn child.[1]

[2]

Waste Code

D001 (Ignitable)

Primary RCRA code.[1][2] Not
P- or U-listed, but toxic

characteristic applies.

Physical State

Colorless Liquid

Lipophilic; penetrates standard

nitrile gloves over time.[1][2]

Scientist-to-Scientist Note: Do not be misled by the "sweet, ester-like"” odor. Olfactory fatigue

sets in quickly. Always manipulate this compound within a certified fume hood.

Part 2: Containment & Handling Protocols
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The "Zero-Exposure" Barrier Strategy

Because Methyl 2-propylpentanoate is a reproductive toxin, standard "lab coat and gloves"
protocols are insufficient.

o Glove Selection: Standard nitrile gloves provide only splash protection. For prolonged
handling or spill cleanup, use Silver Shield (Laminate) or double-glove with thick nitrile
(minimum 8 mil), changing the outer pair immediately upon contamination.

e Engineering Controls: All transfers, weighing, and waste consolidation must occur inside a
fume hood with a face velocity of 80—100 fpm.

e Pregnancy Surveillance: Personnel who are pregnant or planning to conceive should consult
Occupational Health before handling this compound due to its structural relationship to
Valproic Acid [1].

Waste Accumulation Rules

o Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid low-grade
plastics that esters may swell or degrade.

e Headspace: Leave at least 10% headspace in waste containers to prevent pressure buildup
from vapor expansion.

e Labeling: The waste tag must explicitly state:
o Chemical Name: Methyl 2-propylpentanoate[1][2][6][7]
o Hazard Checkboxes: Flammable, Toxic (Reproductive Hazard)[1][2]

Part 3: Waste Segregation & Disposal Logic

Proper segregation prevents dangerous chemical reactions and ensures the waste stream is
accepted by incineration facilities.

Diagram 1: Waste Stream Decision Matrix
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Waste Generation:
Methyl 2-propylpentanoate

Is it mixed with other chemicals?

Yes

Does mixture contain
Halogens (Cl, Br, F)?
(e.g., DCM, Chloroform)

o (Pure)

Does mixture contain
Yes Strong Oxidizers?
(e.g., Nitric Acid, Peroxides)

No

STREAM C: High Hazard STREAM A: Non-Halogenated

SRR 8 [ WS Segregation Required Organic Solvents

(Contact EHS) (Preferred Path)

Organic Solvents

Click to download full resolution via product page

Figure 1:Logic flow for determining the correct waste stream. Note that mixing with oxidizers
creates an immediate explosion hazard.[1]

Part 4: Step-by-Step Disposal Procedure
Phase 1: Preparation
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» Verify Waste Tag: Ensure the container is pre-labeled as "Hazardous Waste" with the start
date filled in.

e Grounding: If pouring more than 4 liters, attach a grounding wire between the source and
receiving vessel to prevent static discharge (Class 3 Flammable).

Phase 2: Consolidation

e Fume Hood Only: Move the waste container into the fume hood.
e Funnel Use: Use a funnel with a flash arrestor if available.
o Transfer: Pour the Methyl 2-propylpentanoate slowly.

o Note: If the liquid is viscous or oily, rinse the source glassware with a small amount of
Acetone or Ethanol and add the rinsate to the same waste container.

o Seal: Cap the container tightly immediately after use. Do not leave the funnel in the neck.

Phase 3: Final Disposal

o Satellite Accumulation: Store the container in the lab's Satellite Accumulation Area (SAA)
inside secondary containment (tray).

e Request Pickup: Once the container is 90% full or 6 months old (whichever comes first),
submit a pickup request to your facility's hazardous waste team.

e Destruction Method: The mandated destruction method for this compound is Incineration to
ensure complete thermal decomposition of the teratogenic structure [2].

Part 5: Emergency Response (Spills)

In the event of a spill, the response must prioritize preventing inhalation and protecting the
reproductive health of responders.[8]

Diagram 2: Spill Response Protocol
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Figure 2:Decision matrix for spill response. Note that large spills outside a fume hood require
immediate evacuation due to the volatility and reproductive toxicity of the vapor.[2]

Decontamination Specifics

Because Methyl 2-propylpentanoate is an ester, it will leave an oily residue.
e Primary Cleanup: Use organic solvent spill pads (often grey or white).

e Secondary Wash: You must scrub the area with a surfactant solution (detergent + water)
after absorbing the bulk liquid. Simple water rinsing will not remove the lipophilic residue,
leaving a persistent contact hazard on the benchtop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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